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Compound of Interest

Compound Name: 2-Methylnonane

CAS No.: 68551-17-7

Cat. No.: B7798449

Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data of

2-Methylnonane, a branched alkane with the chemical formula C₁₀H₂₂.[1][2][3] Intended for

researchers, scientists, and professionals in drug development, this document delves into the

nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data, offering not just the spectra themselves, but a detailed interpretation grounded in the

principles of chemical structure and reactivity.

Introduction: The Significance of Spectroscopic
Characterization
In the realm of organic chemistry and drug development, the unambiguous identification and

structural elucidation of molecules are paramount. Spectroscopic techniques provide a

powerful, non-destructive means to probe the atomic and molecular architecture of a

substance. For a simple yet structurally informative molecule like 2-Methylnonane, a complete

spectroscopic profile serves as a foundational dataset for understanding the behavior of

branched alkanes in various chemical and biological systems. This guide will dissect the ¹H

NMR, ¹³C NMR, IR, and Mass Spectra of 2-Methylnonane, providing a detailed roadmap for its

characterization.
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Molecular Structure and Isomerism
2-Methylnonane belongs to the decane isomer group. Its structure consists of a nine-carbon

chain (nonane) with a methyl group attached to the second carbon atom. This branching

introduces asymmetry and unique spectroscopic signatures that differentiate it from its linear

counterpart, n-decane, and other isomers.

Caption: Chemical structure of 2-Methylnonane.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of

an organic molecule. By analyzing the chemical shifts, multiplicities, and coupling constants of

¹H and ¹³C nuclei, a detailed picture of the molecular connectivity can be constructed.

Experimental Protocol: NMR Spectrum Acquisition
A general procedure for acquiring NMR spectra of a liquid sample like 2-Methylnonane is as

follows:

Sample Preparation: A small amount of 2-Methylnonane is dissolved in a deuterated

solvent, typically chloroform-d (CDCl₃), which is NMR-inactive for ¹H. A small quantity of

tetramethylsilane (TMS) is added as an internal standard (δ = 0.00 ppm).

Instrument Setup: The sample is placed in an NMR tube and inserted into the spectrometer.

For ¹H NMR, a frequency of 90 MHz or higher is commonly used. For ¹³C NMR, a frequency

of 22.5 MHz or higher is typical.

Data Acquisition: The sample is subjected to a strong magnetic field and irradiated with

radiofrequency pulses. The resulting free induction decay (FID) signal is detected and

Fourier transformed to generate the NMR spectrum. For ¹³C NMR, proton decoupling is often

employed to simplify the spectrum by removing C-H coupling.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-Methylnonane is expected to show distinct signals for the

chemically non-equivalent protons in the molecule. Due to the complexity of overlapping
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signals in the aliphatic region, a high-field instrument is often necessary for complete

resolution. The spectrum is typically acquired in CDCl₃ at 90 MHz.

Predicted ¹H NMR Data for 2-Methylnonane:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~0.88 Triplet 3H -CH₃ (C9)

~0.90 Doublet 6H -CH(CH₃)₂ (C1 & C1')

~1.2-1.4 Multiplet 12H -(CH₂)₆- (C3-C8)

~1.5 Multiplet 1H -CH(CH₃)₂ (C2)

Interpretation:

The upfield triplet at approximately 0.88 ppm corresponds to the terminal methyl group (C9)

of the long alkyl chain, split by the adjacent methylene group.

The doublet at around 0.90 ppm, integrating to six protons, is characteristic of the two

equivalent methyl groups attached to the chiral center (C2).

The complex multiplet in the 1.2-1.4 ppm region represents the overlapping signals of the six

methylene groups in the main chain.

The multiplet further downfield at about 1.5 ppm is attributed to the single proton at the

branch point (C2), which is deshielded by the surrounding alkyl groups.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum of 2-Methylnonane provides a count of the unique

carbon environments. Given the structure, nine distinct signals are expected, as two of the

methyl groups are chemically equivalent. The spectrum is commonly recorded in Chloroform-d.

[4]

¹³C NMR Data for 2-Methylnonane:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b7798449/docs?utm_src=pdf-body#spectroscopic-unveiling-of-2-methylnonane-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7798449/docs?utm_src=pdf-body#spectroscopic-unveiling-of-2-methylnonane-a-comprehensive-technical-guide
https://spectrabase.com/spectrum/HdGTiS6D319
https://www.benchchem.com/product/b7798449/docs?utm_src=pdf-body#spectroscopic-unveiling-of-2-methylnonane-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ, ppm) Carbon Assignment

14.1 C9

22.7 C1, C1'

23.1 C8

27.2 C3

29.7 C7

29.9 C5

32.0 C6

36.8 C4

39.1 C2

Interpretation:

The signals in the ¹³C NMR spectrum are well-resolved and fall within the expected aliphatic

region (10-40 ppm).

The upfield signal at 14.1 ppm is assigned to the terminal methyl carbon (C9).

The signal at 22.7 ppm represents the two equivalent methyl carbons attached to the C2

position.

The remaining signals correspond to the individual methylene and methine carbons of the

nonane chain, with their chemical shifts influenced by their position relative to the branch

point. The methine carbon (C2) is the most downfield among the sp³ carbons due to its

tertiary nature.

II. Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational modes of molecular bonds. For an alkane like 2-
Methylnonane, the IR spectrum is characterized by absorptions corresponding to C-H

stretching and bending vibrations. The gas-phase IR spectrum is available from the NIST

Chemistry WebBook.[1][5]
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Experimental Protocol: IR Spectrum Acquisition
For Liquid Film: A drop of the neat liquid sample is placed between two salt plates (e.g., NaCl

or KBr), which are transparent to IR radiation. The plates are pressed together to form a thin

film.

For Gas Phase: A small amount of the sample is vaporized into an evacuated gas cell with

IR-transparent windows.

Analysis: The prepared sample is placed in the beam of an IR spectrometer, and the

transmitted radiation is measured as a function of wavenumber (cm⁻¹).

Key IR Absorption Bands for 2-Methylnonane:

Wavenumber (cm⁻¹) Vibration Type Functional Group

2962-2853 C-H Stretch Alkane (CH₃, CH₂, CH)

1465 C-H Bend Alkane (CH₂)

1378 C-H Bend Alkane (CH₃)

Interpretation:

The strong, sharp peaks in the 2962-2853 cm⁻¹ region are characteristic of the C-H

stretching vibrations of the methyl (CH₃) and methylene (CH₂) groups.

The absorption at 1465 cm⁻¹ is attributed to the scissoring (bending) vibration of the CH₂

groups.

The peak at 1378 cm⁻¹ corresponds to the symmetric bending vibration of the CH₃ groups.

The presence of a doublet in this region can sometimes indicate the presence of a gem-

dimethyl group, though it may not be well-resolved.

The absence of significant absorptions in other regions (e.g., 3200-3600 cm⁻¹ for O-H, 1600-

1800 cm⁻¹ for C=O) confirms the alkane nature of the molecule.

III. Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule upon ionization. For alkanes, electron ionization (EI) is commonly used, which

often leads to extensive fragmentation. The mass spectrum of 2-Methylnonane is available

from the NIST Chemistry WebBook.[2]

Experimental Protocol: Mass Spectrum Acquisition
Sample Introduction: A small amount of the volatile sample is introduced into the mass

spectrometer, where it is vaporized.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV), causing the ejection of an electron and the formation of a radical cation, the

molecular ion (M⁺•).

Fragmentation: The high internal energy of the molecular ion causes it to fragment into

smaller, charged ions and neutral radicals.

Mass Analysis: The positively charged fragments are accelerated and separated based on

their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight

analyzer).

Detection: The abundance of each fragment is measured, and a mass spectrum is

generated, plotting relative abundance versus m/z.

Sample Preparation

Spectroscopic Analysis Data Interpretation

2-Methylnonane

NMR

IR

MS

Structure

Functional Groups

Molecular Weight & Formula

Final Elucidation

Click to download full resolution via product page
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Caption: Conceptual workflow for spectroscopic analysis.

Mass Spectrum of 2-Methylnonane and Fragmentation Analysis:

The molecular ion peak (M⁺•) for 2-Methylnonane (C₁₀H₂₂) is expected at m/z = 142.

However, for branched alkanes, the molecular ion is often weak or absent due to rapid

fragmentation. The fragmentation of 2-Methylnonane is dictated by the stability of the resulting

carbocations, with cleavage occurring preferentially at the branch point.

Major Fragments in the Mass Spectrum of 2-Methylnonane:

m/z Proposed Fragment Loss

127 [C₉H₁₉]⁺ •CH₃

99 [C₇H₁₅]⁺ •C₂H₅

85 [C₆H₁₃]⁺ •C₃H₇

71 [C₅H₁₁]⁺ •C₄H₉

57 [C₄H₉]⁺ •C₅H₁₁

43 [C₃H₇]⁺ •C₆H₁₃

Interpretation:

The fragmentation pattern is characterized by a series of peaks separated by 14 mass units,

corresponding to the loss of successive CH₂ groups.

The base peak (most abundant fragment) is often observed at m/z = 43 or 57, corresponding

to the stable secondary carbocations that can be formed.

Cleavage at the C2-C3 bond can lead to the formation of a secondary carbocation at m/z =

127 (loss of a methyl radical) or a primary carbocation (less favorable).

The relative abundances of the fragment ions provide valuable clues about the branching in

the molecule. The enhanced abundance of certain fragments compared to a linear alkane is

a hallmark of a branched structure.
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Conclusion
The collective spectroscopic data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry provides

a detailed and self-validating structural elucidation of 2-Methylnonane. Each technique offers a

unique piece of the puzzle: NMR defines the carbon-hydrogen framework, IR confirms the

alkane functionality, and MS provides the molecular weight and fragmentation pattern

consistent with the branched structure. This comprehensive guide serves as a valuable

resource for scientists and researchers, underscoring the power of a multi-technique

spectroscopic approach for the unambiguous characterization of organic molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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